1-[benzyl(ethyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide

• IUPAC Name: N-benzyl-N-ethyl-3-methylimidazol-3-ium-1-carboxamide;iodide
• InChI: InChI=1S/C14H18N3O.HI/c1-3-16(11-13-7-5-4-6-8-13)14(18)17-10-9-15(2)12-17;/h4-10,12H,3,11H2,1-2H3;1H/q+1;/p-1
• InChI Key: WVXQNAPMOSAHEI-UHFFFAOYSA-M
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)N2C=C[N+](=C2)C.[I-]
• Molecular Formula: C14H18IN3O
• Molecular Weight: 371.22 g/mol

Description

“1-[benzyl(ethyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide” is a chemical compound with the molecular formula C14H18IN3O. It is a member of the imidazolium family, which are key components in a variety of applications.

Synthesis Analysis

The synthesis of imidazolium compounds has seen significant advancements. The Suzuki–Miyaura (SM) cross-coupling reaction is a widely-applied method for carbon–carbon bond formation. This process involves the use of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign.

Molecular Structure Analysis

The molecular structure of “this compound” involves a benzyl group, an ethyl carbamoyl group, and a 3-methyl-1H-imidazol-3-ium iodide group.

Chemical Reactions Analysis

Imidazolium compounds are known to participate in a variety of chemical reactions. For instance, the Suzuki–Miyaura coupling reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond.

Mechanism of Action

The mechanism of action of BECMI is not well understood. However, it is believed that BECMI acts as a catalyst in the synthesis of organic compounds, as well as a ligand in coordination chemistry. It is also believed that BECMI acts as a biological probe, binding to specific molecules and affecting their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of BECMI are not well understood. However, it is believed that BECMI may act as an inhibitor of certain enzymes, as well as a modulator of certain biological processes. BECMI has also been shown to have antioxidant activity, which may be beneficial in certain applications.

Advantages and Limitations for Lab Experiments

The advantages of using BECMI in laboratory experiments include its low cost, its availability, and its ability to act as a reagent, catalyst, and ligand. The primary limitation of BECMI is its lack of specificity, as it can bind to a variety of molecules and affect their activity.

Future Directions

There are several potential future directions for the use of BECMI. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine and biotechnology. Additionally, further research into BECMI’s ability to act as a catalyst and ligand in organic synthesis could lead to new and improved synthetic processes. Finally, further research into BECMI’s antioxidant activity could lead to new and improved treatments for various diseases.

Scientific Research Applications

BECMI has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a ligand in coordination chemistry. BECMI has also been used as a biological probe in biochemical and physiological research. In addition, BECMI has been used in laboratory experiments to study the effects of various compounds.